Cas no 252954-49-7 (Ethanol,2-[(6-amino-5-nitro-2-pyridinyl)amino]-)
252954-49-7 structure
Product Name:Ethanol,2-[(6-amino-5-nitro-2-pyridinyl)amino]-
CAS No:252954-49-7
MF:C7H10N4O3
MW:198.179300785065
CID:246587
Update Time:2024-01-26
Ethanol,2-[(6-amino-5-nitro-2-pyridinyl)amino]- Chemical and Physical Properties
Names and Identifiers
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- Ethanol,2-[(6-amino-5-nitro-2-pyridinyl)amino]-
- Ethanol, 2-[(6-amino-5-nitro-2-pyridinyl)amino]- (9CI)
- Ethanol, 2-[(6-amino-5-nitro-2-pyridinyl)amino]-
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- Inchi: 1S/C7H10N4O3/c8-7-5(11(13)14)1-2-6(10-7)9-3-4-12/h1-2,12H,3-4H2,(H3,8,9,10)
- InChI Key: SGXWWLPADNJGFI-UHFFFAOYSA-N
- SMILES: C(O)CNC1=NC(N)=C([N+]([O-])=O)C=C1
Computed Properties
- Exact Mass: 198.075
- Monoisotopic Mass: 198.075
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 117A^2
Ethanol,2-[(6-amino-5-nitro-2-pyridinyl)amino]- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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